Cas no 3102-08-7 (Benzenepropanamide, a-(acetylamino)-4-hydroxy-N-(4-nitrophenyl)-,(aS)-)

• Product name: Benzenepropanamide, a-(acetylamino)-4-hydroxy-N-(4-nitrophenyl)-,(aS)-
• CAS No: 3102-08-7
• MF: C₁₇H₁₇N₃O₅
• MW: 343.333984136581
• CID: 316047
• PubChem ID: 102938

Benzenepropanamide, a-(acetylamino)-4-hydroxy-N-(4-nitrophenyl)-,(aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, a-(acetylamino)-4-hydroxy-N-(4-nitrophenyl)-,(aS)-
• (S)-2-Acetamido-3-(p-hydroxyphenyl)-N-(p-nitrophenyl)propionamide; Nalpha-acetyl-N-(4-nitrophenyl)tyrosinamide
• N-acetyl-N-(4-nitrophenyl)tyrosinamide
• 2-Acetamido-3-(p-hydroxyphenyl)-N-(p-nitrophenyl)propionamide
• AKOS040824602
• (S)-2-Acetamido-3-(p-hydroxyphenyl)-N-(p-nitrophenyl)propionamide
• N-[3-(4-Hydroxyphenyl)-1-(4-nitroanilino)-1-oxopropan-2-yl]ethanimidic acid
• NS00092887
• 94200-71-2
• EINECS 303-550-2
• DTXSID70916169
• EINECS 221-455-3
• 3102-08-7
• 2-acetamido-3-(4-hydroxyphenyl)-N-(4-nitrophenyl)propanamide
• 7231-21-2

• Inchi： InChI=1S/C17H17N3O5/c1-11(21)18-16(10-12-2-8-15(22)9-3-12)17(23)19-13-4-6-14(7-5-13)20(24)25/h2-9,16,22H,10H2,1H3,(H,18,21)(H,19,23)
• InChI Key： QATYPERFLZVAKG-UHFFFAOYSA-N
• SMILES： CC(NC(C(NC1=CC=C([N+]([O-])=O)C=C1)=O)CC1=CC=C(O)C=C1)=O

Computed Properties

• Exact Mass: 343.11691
• Monoisotopic Mass: 343.116821
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 1.1

Experimental Properties

• Density: 1.377
• Boiling Point: 724.8°Cat760mmHg
• Flash Point: 392.2°C
• Refractive Index: 1.649
• PSA: 121.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives